Cas no 1049457-66-0 (N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide)

• Product Name: N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
• CAS No: 1049457-66-0
• MF: C₂₂H₃₁N₅O₃
• MW: 413.513244867325
• CID: 6146878
• PubChem ID: 44059650
• Update Time: 2025-07-15

N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide
• N'-(2-ethoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]oxamide
• 1049457-66-0
• F5262-0496
• AKOS024504045
• N1-(2-ethoxyphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
• VU0639862-1

• Inchi： 1S/C22H31N5O3/c1-4-30-20-10-6-5-8-17(20)24-22(29)21(28)23-16-19(18-9-7-11-26(18)3)27-14-12-25(2)13-15-27/h5-11,19H,4,12-16H2,1-3H3,(H,23,28)(H,24,29)
• InChI Key： SPZTXEYVAZASDY-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1OCC)=O)NCC(C1=CC=CN1C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 413.24268987g/mol
• Monoisotopic Mass: 413.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.8Ų

Additional information on N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide

Introduction to N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide and Its Significance in Modern Chemical Biology

N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide, a compound with the CAS number 1049457-66-0, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its unique combination of aromatic and heterocyclic moieties, has garnered significant attention due to its potential therapeutic applications and mechanistic insights into biological pathways.

The molecular framework of N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide is a testament to the ingenuity of medicinal chemists in designing molecules that can interact with biological targets with high specificity. The presence of a 2-ethoxyphenyl group provides a hydrophobic anchor, while the ethanediamide moiety introduces a polar region capable of forming hydrogen bonds. The integration of a 1-methylpyrrole ring and a 4-methylpiperazine side chain further enhances the molecule's ability to modulate biological processes.

In recent years, there has been a surge in research focused on understanding the role of piperazine derivatives in drug discovery. Piperazine-based compounds are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for therapeutic intervention. The incorporation of a 4-methylpiperazine group in N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide suggests potential activity in pathways involving neurotransmitter receptors, such as serotonin and dopamine receptors.

The 1-methylpyrrole ring adds another layer of complexity to this molecule, offering opportunities for unique interactions with biological targets. Pyrrole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, and the presence of this moiety in our compound may contribute to its biological activity. Furthermore, the ethylene bridge connecting the piperazine and pyrrole rings provides flexibility, allowing the molecule to adopt multiple conformations that could optimize binding affinity to target proteins.

One of the most intriguing aspects of N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide is its potential as a lead compound for drug development. The combination of structural features from different pharmacophoric regions makes it a versatile scaffold for further modifications. Researchers have been exploring various strategies to optimize its pharmacological profile, including structure-based drug design and virtual screening techniques.

The CAS number 1049457-66-0 serves as a unique identifier for this compound, facilitating its documentation and communication in scientific literature. This standardized nomenclature ensures that researchers worldwide can accurately reference and discuss this molecule, fostering collaboration and knowledge sharing in the field.

In conclusion, N'-(2-ethoxyphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-y)ethyl]ethanediamide represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in advancing our understanding of complex biological systems.